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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-oxohexanenitrile, a key
intermediate in the synthesis of various organic compounds. The document details its structural
formula, explores its various isomers, presents key physicochemical data, and outlines a
detailed experimental protocol for its synthesis.

Structural Formula of 5-Oxohexanenitrile

5-Oxohexanenitrile, also known as 4-acetylbutyronitrile, is a bifunctional organic molecule
containing both a ketone and a nitrile functional group.[1] Its molecular formula is CeHaNO, and
its molecular weight is approximately 111.14 g/mol .[1][2][3] The structure consists of a six-
carbon chain with a nitrile group (-C=N) at one terminus (C1) and a ketone group (C=0) at the
C5 position.

The IUPAC name for this compound is 5-oxohexanenitrile.[1] Other synonyms include 5-
oxohexanonitrile, 5-ketohexanenitrile, and methyl 3-cyanopropyl ketone.[1][2][4]
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Caption: Structural representation of 5-Oxohexanenitrile.

Isomerism in 5-Oxohexanenitrile

Isomers are molecules that share the same molecular formula but have different arrangements
of atoms.[5][6] For CeHoaNO, a variety of constitutional isomers and tautomers exist.

Constitutional Isomers
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Constitutional isomers have the same molecular formula but different connectivity.[5][6][7]
These can be categorized as positional, skeletal, or functional group isomers.

» Positional Isomers: These isomers differ in the position of the functional groups (ketone and
nitrile) along the carbon backbone.

o Skeletal Isomers: These isomers have different arrangements of the carbon chain, such as
branching.

» Functional Group Isomers: These isomers have different functional groups altogether,
despite having the same molecular formula. Examples include cyclic structures, amides, or
compounds with hydroxyl and alkyne groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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